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Compound of Interest

Compound Name:
3-Methoxy-4-

hydroxyphenylglycolaldehyde

Cat. No.: B101626 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

metabolic pathways of catecholamines is crucial for pharmacology, neuroscience, and the

study of various pathological states. This technical guide provides an in-depth overview of 3-
Methoxy-4-hydroxyphenylglycolaldehyde, a key intermediate in the degradation of

norepinephrine and epinephrine.

Compound Identification and Chemical Structure
3-Methoxy-4-hydroxyphenylglycolaldehyde is a metabolite formed through the action of

monoamine oxidase (MAO) on metanephrine and normetanephrine.[1][2] It belongs to the

class of organic compounds known as methoxyphenols.

Table 1: Chemical and Physical Properties of 3-Methoxy-4-hydroxyphenylglycolaldehyde
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Property Value Source

CAS Number 17592-23-3 [3]

Molecular Formula C₉H₁₀O₄ [3]

Molecular Weight 182.17 g/mol [3]

IUPAC Name
2-hydroxy-2-(4-hydroxy-3-

methoxyphenyl)acetaldehyde
[3]

InChI Key
VISAJVAPYPFKCL-

UHFFFAOYSA-N
[3]

Physical Description Solid [3]

Role in the Catecholamine Metabolic Pathway
3-Methoxy-4-hydroxyphenylglycolaldehyde is a transient intermediate in the metabolic

cascade of catecholamines, specifically norepinephrine and epinephrine.[4] These

neurotransmitters are first O-methylated by catechol-O-methyltransferase (COMT) to form

normetanephrine and metanephrine, respectively.[4] Subsequently, monoamine oxidase (MAO)

acts on these metabolites to produce 3-Methoxy-4-hydroxyphenylglycolaldehyde.[1][2] This

aldehyde is then further metabolized by either aldehyde dehydrogenase to form

vanillylmandelic acid (VMA), a major endpoint of catecholamine metabolism, or reduced by

alcohol dehydrogenase to 3-Methoxy-4-hydroxyphenylglycol (MHPG).[5]
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Caption: Metabolic Pathway of Catecholamines.

Quantitative Data
Direct quantitative data for 3-Methoxy-4-hydroxyphenylglycolaldehyde in biological matrices

is scarce, likely due to its nature as a short-lived intermediate. However, extensive quantitative

data exists for its more stable, downstream metabolite, 3-Methoxy-4-hydroxyphenylglycol

(MHPG), which is often used as an index of norepinephrine turnover.

Table 2: Representative Concentrations of 3-Methoxy-4-hydroxyphenylglycol (MHPG) in

Human Biological Fluids
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Biological Matrix
Concentration
(mean ± SD)

Subject Group Source

Plasma 2.98 ± 0.66 ng/mL 22 normal controls [6]

Plasma 21.16 ± 9.58 ng/mL 16 orthopedic patients [7]

Urine
1.67 ± 0.65 µg/mg

creatinine
16 orthopedic patients [7]

Urine
0.86 µg/mg creatinine

(mean)
35 normal subjects [1]

Cerebrospinal Fluid

(CSF)
24.08 ± 8.10 ng/mL 16 orthopedic patients [7]

Experimental Protocols
Synthesis of 3-Methoxy-4-hydroxyphenylglycolaldehyde
A specific, detailed experimental protocol for the synthesis of 3-Methoxy-4-
hydroxyphenylglycolaldehyde is not readily available in the scientific literature. However, a

general synthetic approach can be conceptualized. The synthesis would likely involve the

controlled oxidation of its corresponding alcohol, 3-Methoxy-4-hydroxyphenylglycol (MHPG).
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Starting Material:
3-Methoxy-4-hydroxyphenylglycol (MHPG)

Controlled Oxidation
(e.g., using PCC, Swern oxidation)

Reaction Mixture

Purification
(e.g., Column Chromatography)

Final Product:
3-Methoxy-4-hydroxyphenylglycolaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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